2-[1-(3-Chloro-4-methyl-phenyl)-1H-tetrazol-5-ylsulfanyl]-N-thiazol-2-yl-acetamide

• Molecular Formula: C13H11ClN6OS2
• Molecular Weight: 366.9 g/mol
• IUPAC Name: 2-[1-(3-chloro-4-methylphenyl)tetrazol-5-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H11ClN6OS2/c1-8-2-3-9(6-10(8)14)20-13(17-18-19-20)23-7-11(21)16-12-15-4-5-22-12/h2-6H,7H2,1H3,(H,15,16,21)
• InChI Key: SMWDTUKTAAWMLN-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=NC=CS3)Cl

Description

2-[1-(3-Chloro-4-methyl-phenyl)-1H-tetrazol-5-ylsulfanyl]-N-thiazol-2-yl-acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as TAT and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of TAT is not fully understood, but it is believed to involve the inhibition of protein synthesis. TAT has been shown to bind to the ribosome and prevent the elongation of the polypeptide chain. This results in the inhibition of protein synthesis and ultimately leads to cell death.
Biochemical and Physiological Effects:
TAT has a range of biochemical and physiological effects. In addition to its effects on protein synthesis, TAT has been shown to modulate the activity of enzymes involved in lipid metabolism and to stimulate the production of reactive oxygen species. TAT has also been shown to have anti-inflammatory effects and to regulate the expression of genes involved in the immune response.

Advantages and Limitations for Lab Experiments

TAT has several advantages for use in lab experiments. It is a relatively small molecule, which makes it easy to synthesize and manipulate. It also has a range of biological effects, which makes it useful for studying a variety of biological processes. However, TAT also has some limitations. It is not highly specific, which means that it may have off-target effects. It is also relatively unstable and can degrade quickly in certain conditions.

Future Directions

There are several potential future directions for research on TAT. One area of interest is the development of more specific analogs that can target specific biological processes. Another area of interest is the study of TAT in combination with other compounds, which may enhance its effects or reduce its limitations. Finally, there is potential for the development of TAT-based therapies for a range of diseases, including cancer, neurodegenerative diseases, and autoimmune diseases.
Conclusion:
In conclusion, 2-[1-(3-Chloro-4-methyl-phenyl)-1H-tetrazol-5-ylsulfanyl]-N-thiazol-2-yl-acetamide, or TAT, is a promising compound for scientific research. Its potential applications in cancer research, neurobiology, and immunology make it a valuable tool for studying a range of biological processes. While there are limitations to its use, there is potential for the development of more specific analogs and TAT-based therapies for a range of diseases.

Synthesis Methods

The synthesis of TAT involves a multi-step process that begins with the reaction of 3-chloro-4-methylbenzenamine with sodium azide to form 3-chloro-4-methylphenyl azide. This intermediate is then reacted with thioacetic acid to form 3-chloro-4-methylphenylthioacetate. The final step involves reacting this intermediate with thiazole-2-amine to form TAT.

Scientific Research Applications

TAT has been studied for its potential applications in a range of scientific research areas, including cancer research, neurobiology, and immunology. In cancer research, TAT has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neurobiology, TAT has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases. In immunology, TAT has been shown to modulate the immune response and may have potential applications in the treatment of autoimmune diseases.